N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C12H13F2N3/c1-17-8-9(6-16-17)5-15-7-10-4-11(13)2-3-12(10)14/h2-4,6,8,15H,5,7H2,1H3
• InChI Key: SXOIRSWZSVVMMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNCC2=C(C=CC(=C2)F)F
• Molecular Formula: C12H13F2N3
• Molecular Weight: 237.25 g/mol

Description

N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine (DFB-MPYMA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems in the brain, including the dopamine, serotonin, and glutamate systems. This compound has been shown to bind to various receptors, including the dopamine D3 receptor and the sigma-1 receptor, and to modulate their activity. It has also been shown to modulate the activity of various enzymes and transporters involved in neurotransmitter synthesis, release, and reuptake.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain. It has been shown to increase dopamine release in the striatum, and to enhance the activity of the dopamine D3 receptor. It has also been shown to modulate the activity of the sigma-1 receptor, which is involved in various physiological processes, including the regulation of ion channels and the modulation of neurotransmitter release. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine has several advantages for lab experiments, including its high potency and selectivity for various receptors and enzymes involved in neurotransmitter systems. However, its limitations include its limited solubility in aqueous solutions, which may limit its use in certain types of experiments, and its potential toxicity, which may require careful handling and monitoring.

Future Directions

There are several future directions for research on N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine, including further investigation of its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its interactions with various receptors and enzymes involved in neurotransmitter systems. Finally, the development of new analogs of this compound with improved properties, such as increased solubility and reduced toxicity, may lead to the development of new and more effective drugs for the treatment of various diseases.

Scientific Research Applications

N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its potential as a ligand for various receptors, including the dopamine D3 receptor and the sigma-1 receptor. In neuroscience, this compound has been investigated for its potential as a tool for studying the role of various neurotransmitter systems in the brain.